Cas no 97-42-7 (2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, 1-acetate)

• Product Name: 2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, 1-acetate
• CAS No: 97-42-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 803870
• Update Time: 2025-05-20

2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, 1-acetate
• (2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-yl) acetate
• CARVYLACETATE, (-)-(RG)
• L-(-)-CARVYL ACETATE
• (-)-CARVYL ACETATE
• (?)-Carvyl acetate
• acetic acid p-mentha-6,8-dien-2-yl ester
• Carveol acetate
• carveyl acetate
• Carvyl acetate
• Carvyl acetate E
• cis-carvyl acetate
• p-Mentha-6,8-dien-2-ol,acetate
• p-Mentha-6,8-dien-2-yl acetate
• trans-Carveyl acetate
• p-mentha-6,8-dien-2-ol, acetate
• P-Mentha-6,8-dien-2-ol acetate

• Inchi： 1S/C12H18O2/c1-8(2)11-6-5-9(3)12(7-11)14-10(4)13/h5,11-12H,1,6-7H2,2-4H3
• InChI Key： YTHRBOFHFYZBRJ-UHFFFAOYSA-N
• SMILES： CC1C(OC(C)=O)CC(C(C)=C)CC=1

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.972 g/mL at 20 °C(lit.)
• Boiling Point: 77-79℃
• Flash Point: 208 °F
• Refractive Index: n20/D 1.475(lit.)
• PSA: 26.30000
• LogP: 2.85050
• FEMA: 2250 | CARVYL ACETATE
• Solubility: Not determined

2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, 1-acetate Security Information

• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：OS8500000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-Cyclohexen-1-ol,2-methyl-5-(1-methylethenyl)-, 1-acetate

Compound CAS No. 97-42-7: 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, 1-acetate

The compound with CAS No. 97-42-7, known as 2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-, 1-acetate, is a complex organic molecule with a diverse range of applications in various industries. This compound belongs to the class of cyclic alcohols and esters, making it a valuable intermediate in the synthesis of more complex organic molecules. The structure of this compound is characterized by a cyclohexene ring with specific substituents that contribute to its unique chemical properties.

The cyclohexene ring is a six-membered ring containing one double bond, which imparts flexibility and reactivity to the molecule. The presence of the methyl group at position 2 and the (1-methylethenyl) group at position 5 adds to the complexity of the molecule, influencing its stereochemistry and reactivity. The acetate group at position 1 further modifies the molecule's properties, making it suitable for various chemical transformations.

Recent studies have highlighted the importance of cyclohexenol derivatives in the development of bioactive compounds. For instance, researchers have explored the potential of this compound as a precursor in the synthesis of pharmaceutical agents and agrochemicals. Its ability to undergo various reactions, such as oxidation, reduction, and esterification, makes it a versatile building block in organic synthesis.

In terms of physical properties, 2-Cyclohexenol derivatives are typically liquids or solids with varying melting and boiling points depending on their substituents. The acetate group enhances the solubility of the compound in organic solvents, facilitating its use in solution reactions. Additionally, the presence of double bonds in the cyclohexene ring makes the compound susceptible to addition reactions, which are exploited in industrial processes.

The synthesis of 2-Cyclohexenol derivatives involves a variety of methods, including ring-opening reactions and enolate chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are highly sought after in pharmaceutical applications. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

From an environmental perspective, understanding the biodegradation pathways of cyclohexenol derivatives is crucial for assessing their impact on ecosystems. Studies have shown that these compounds can undergo microbial degradation under specific conditions, reducing their persistence in the environment. However, further research is needed to fully understand their fate and behavior in different environmental compartments.

In conclusion, CAS No. 97-42-7, or 2-Cyclohexenol derivatives, represents a class of compounds with significant potential in various fields due to their unique chemical properties and versatility in synthesis. Ongoing research continues to uncover new applications and improve synthetic methods for these compounds, ensuring their relevance in both academic and industrial settings.